Cas no 5794-03-6 ((+)-Camphene)

(+)-Camphene Properties

Names and Identifiers

• (+)-CAMPHENE
• Bicyclo[2.2.1]heptane,2,2-dimethyl-3-methylene-, (1R,4S)-
• (1R)-2,2-dimethyl-3-methylenebicyclo[2.2.1]heptane
• Camphene, (1R,4S)-(+)-
• d-Camphene
• Bicyclo[2.2.1]heptane, 2,2-dimethyl-3-methylene-, (1R,4S)-
• AKOS015915788
• (A+/-)-camphene
• C06304
• (?)-Camphene, tech. (sum of camphene + fenchene)
• (1R,4S)-6,6-DIMETHYL-5-METHYLIDENEBICYCLO(2.2.1)HEPTANE
• CHEBI:20
• Q27105194
• EINECS 227-336-2
• 0074597P6R
• MFCD00066603
• 5794-03-6
• Camphene, (+)-
• Bicyclo(2.2.1)heptane, 2,2-dimethyl-3-methylene-, (1theta)-
• CAMPHENE, D-
• (1R,4S)-2,2-dimethyl-3-methylidenebicyclo[2.2.1]heptane
• (+)-Camphene, >=90%, FCC
• EN300-19631635
• (1R)-2,2-Dimethyl-3-methylenebicyclo(2.2.1)heptane
• Camphene, >=96%, FG
• CHEMBL510535
• (+)-Camphene, technical grade, 80%
• UNII-0074597P6R
• LMPR0102120011
• (1r,4s)-2,2-dimethyl-3-methylenebicyclo-[2.2.1]-heptane
• (1R,4S)-camphene
• (1R,4S)-(+)-camphene
• (+)-Comphene
• (1R,4S)-2,2-dimethyl-3-methylenebicyclo[2.2.1]heptane
• Camphene, primary pharmaceutical reference standard
• Camphene, 95%
• Camphene, tech grade
• Camphene 1000 microg/mL in Isopropanol
• DTXSID10872336
• Camphene, analytical standard
• Bicyclo(2.2.1)heptane, 2,2-dimethyl-3-methylene-, (1R,4S)-
• 565-00-4
• (1R)-2,2-Dimethyl-3-methylene-bicyclo[2.2.1]heptane; (1R,4S)-(+)-Camphene (8CI); (1R,4S)-2,2-Dimethyl-3-methylenebicyclo[2.2.1]heptane; (1R)-Camphene; (1R,4S)-Camphene; d-Camphene
• CRPUJAZIXJMDBK-DTWKUNHWSA-N
• +Expand

• MDL： MFCD00066603
• InChIKey： CRPUJAZIXJMDBK-DTWKUNHWSA-N
• Inchi： 1S/C10H16/c1-7-8-4-5-9(6-8)10(7,2)3/h8-9H,1,4-6H2,2-3H3/t8?,9-/m1/s1
• SMILES： C=C1[C@H]2CC[C@H](C2)C1(C)C

Computed Properties

• Exact Mass: 136.12528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.125
• Heavy Atom Count: 10
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.99870
• PSA: 0
• Refractive Index: 1.4562 (estimate)
• Boiling Point: 159-160 °C(lit.)
• Melting Point: 40-50 °C(lit.)
• Vapor Pressure: Not available
• Flash Point: 98 °F
• Color/Form: solid
• Solubility: Not determined
• Density: 0.839 g/mL at 25 °C(lit.)